Cas no 1261556-77-7 (2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261556-77-7
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 4988192
• Update Time: 2025-11-01

2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8ClF3O3/c1-5(11)9(16)6-2-3-7(15)8(4-6)17-10(12,13)14/h2-5,15H,1H3
• InChI Key： AQYJWQOQCCXQNP-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=C(C=1)OC(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone

Recent Advances in the Study of 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone (CAS: 1261556-77-7)

The compound 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone (CAS: 1261556-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic ketone derivative, characterized by its unique trifluoromethoxy and chloro substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

Structural analysis reveals that the presence of both electron-withdrawing (trifluoromethoxy and chloro) and electron-donating (hydroxy) groups on the aromatic ring creates a distinct electronic environment that influences its reactivity. This molecular architecture has been exploited in recent medicinal chemistry campaigns to develop targeted inhibitors of key enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing potent COX-2 inhibitors with improved selectivity profiles.

Recent synthetic methodologies have focused on optimizing the production of 1261556-77-7 through greener chemical processes. A team at MIT reported a novel biocatalytic approach in 2024 that significantly improves the yield while reducing environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development. The new method employs engineered enzymes to catalyze the key Friedel-Crafts acylation step under mild conditions.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for derivatives of 2-Chloro-4'-hydroxy-3'-(trifluoromethoxy)propiophenone. A comprehensive SAR study published in Bioorganic & Medicinal Chemistry Letters (2024) identified that modifications at the propiophenone carbonyl group significantly affect biological activity. These findings are guiding the design of next-generation drug candidates with enhanced pharmacokinetic properties.

Emerging applications in radiopharmaceuticals have also been reported. The compound's ability to chelate certain metal ions, combined with its favorable biodistribution properties, has led to its investigation as a potential carrier for diagnostic imaging agents. Preliminary PET imaging studies in animal models show promising tumor-targeting capabilities when the molecule is conjugated with fluorine-18.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Early-stage studies indicate that certain derivatives exhibit activity against drug-resistant bacterial strains, possibly through novel mechanisms of action. However, further optimization is needed to improve selectivity and reduce potential toxicity before clinical development can be considered.

From a safety perspective, recent toxicological assessments have provided valuable data on the compound's pharmacological profile. While generally well-tolerated in preclinical models, researchers have identified specific metabolic pathways that could lead to reactive intermediates, informing future structural modifications to enhance metabolic stability.

The pharmaceutical industry has shown growing interest in 1261556-77-7, with several companies filing patents for novel derivatives in 2023-2024. These intellectual property developments suggest that the compound and its analogs may soon enter clinical development pipelines for various therapeutic indications.